N-(1-benzofuran-2-ylmethyl)-1-imidazol-1-ylpropan-2-amine

• IUPAC Name: N-(1-benzofuran-2-ylmethyl)-1-imidazol-1-ylpropan-2-amine
• InChI: InChI=1S/C15H17N3O/c1-12(10-18-7-6-16-11-18)17-9-14-8-13-4-2-3-5-15(13)19-14/h2-8,11-12,17H,9-10H2,1H3
• InChI Key: ZHYVUKDRJZBBRY-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1C=CN=C1)NCC2=CC3=CC=CC=C3O2
• Molecular Formula: C15H17N3O
• Molecular Weight: 255.31 g/mol

Description

N-(1-benzofuran-2-ylmethyl)-1-imidazol-1-ylpropan-2-amine, also known as BIMU8, is a selective agonist of serotonin receptors. It is a chemical compound that has been synthesized and studied for its potential use in scientific research. In

Mechanism of Action

N-(1-benzofuran-2-ylmethyl)-1-imidazol-1-ylpropan-2-amine acts as an agonist of serotonin receptors, specifically the 5-HT2A and 5-HT2C subtypes. It binds to these receptors and activates them, leading to downstream signaling pathways that affect various physiological processes.
Biochemical and Physiological Effects:
N-(1-benzofuran-2-ylmethyl)-1-imidazol-1-ylpropan-2-amine has been found to have various biochemical and physiological effects, including the regulation of mood, appetite, and sleep. It has also been shown to have potential therapeutic effects in the treatment of certain psychiatric disorders, such as depression and anxiety.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-benzofuran-2-ylmethyl)-1-imidazol-1-ylpropan-2-amine in lab experiments is its selectivity for serotonin receptors, which allows researchers to study the function of these receptors specifically. However, one limitation is that its effects may not accurately reflect the effects of endogenous serotonin, as it is a synthetic compound.

Future Directions

There are several potential future directions for the study of N-(1-benzofuran-2-ylmethyl)-1-imidazol-1-ylpropan-2-amine. One area of research could focus on its potential therapeutic effects in the treatment of psychiatric disorders. Another area of research could focus on the development of more selective agonists for specific serotonin receptor subtypes. Additionally, further studies could explore the biochemical and physiological effects of N-(1-benzofuran-2-ylmethyl)-1-imidazol-1-ylpropan-2-amine in different animal models and cell types.

Synthesis Methods

The synthesis of N-(1-benzofuran-2-ylmethyl)-1-imidazol-1-ylpropan-2-amine involves several steps, starting with the reaction of 2-bromo-1-benzofuran with 1-methylimidazole to form 2-(1-methylimidazol-1-yl)-1-benzofuran. This intermediate is then reacted with 2-aminopropane to form N-(1-benzofuran-2-ylmethyl)-1-imidazol-1-ylpropan-2-amine. The final product is then purified through recrystallization.

Scientific Research Applications

N-(1-benzofuran-2-ylmethyl)-1-imidazol-1-ylpropan-2-amine has been used in scientific research to study the function of serotonin receptors. It has been found to selectively activate serotonin receptor subtypes, which has allowed researchers to study the role of these receptors in various physiological processes.